N1-benzyl-N2-(5-hydroxy-3-(thiophen-2-yl)pentyl)oxalamide

• IUPAC Name: N'-benzyl-N-(5-hydroxy-3-thiophen-2-ylpentyl)oxamide
• InChI: InChI=1S/C18H22N2O3S/c21-11-9-15(16-7-4-12-24-16)8-10-19-17(22)18(23)20-13-14-5-2-1-3-6-14/h1-7,12,15,21H,8-11,13H2,(H,19,22)(H,20,23)
• InChI Key: LMQRORMNEZPEQB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)C(=O)NCCC(CCO)C2=CC=CS2
• Molecular Formula: C18H22N2O3S
• Molecular Weight: 346.4 g/mol
• CAS No.: 2034510-75-1

Description

N1-benzyl-N2-(5-hydroxy-3-(thiophen-2-yl)pentyl)oxalamide is a useful research compound. Its molecular formula is C18H22N2O3S and its molecular weight is 346.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Role in Orexin Receptor Mechanisms

Orexins and their receptors modulate feeding, arousal, stress, and drug abuse. In a study, the effects of various orexin receptor antagonists were evaluated in a binge eating model in rats, highlighting the potential role of orexin receptor mechanisms in compulsive food consumption and possible implications for treating eating disorders (Piccoli et al., 2012).

Antiproliferative Activity Against Cancer Cells

Hydroxyl-containing benzo[b]thiophene analogs were studied for their selectivity towards laryngeal cancer cells, showing antiproliferative activity. These compounds enhance antioxidant enzyme activity and induce apoptosis in cancer cells, indicating a potential for chemotherapeutic applications (Haridevamuthu et al., 2023).

Copper-Catalyzed Coupling Reactions

Cu2O/N,N'-bis(thiophen-2-ylmethyl)oxalamide was found to be an effective catalyst system for Goldberg amidation, demonstrating the utility of such compounds in facilitating chemical reactions that are pivotal in the synthesis of various pharmaceuticals and organic molecules (De et al., 2017).

Synthesis of Selenium-Containing Vitamin E Analogues

The synthesis process involving selenium-containing compounds showcases the potential of specific organic transformations for creating novel molecules with unique properties, possibly including antioxidants or therapeutic agents (Al-Maharik et al., 2001).

Novel Anti-inflammatory Pharmaceuticals

NOSH-Aspirin, a hybrid compound releasing both nitric oxide and hydrogen sulfide, was investigated for its cell growth inhibitory properties and anti-inflammatory activities. Such studies indicate the broad therapeutic potential of chemically engineered molecules in treating inflammation and cancer (Kodela et al., 2012).